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Compound of Interest

Compound Name:
2H-Azepin-2-one, 1-(3-

aminopropyl)hexahydro-

Cat. No.: B1265785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and stability

assessment of N-(3-aminopropyl)caprolactam (CAS No. 24566-95-8). Adherence to these

protocols is crucial to ensure the integrity of the compound and the safety of laboratory

personnel.
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Property Value

Chemical Name N-(3-aminopropyl)caprolactam

Synonyms
1-(3-Aminopropyl)hexahydro-2H-azepin-2-one,

N-(3-Aminopropyl)-ε-caprolactam

CAS Number 24566-95-8

Molecular Formula C₉H₁₈N₂O

Molecular Weight 170.25 g/mol

Appearance White to off-white solid or liquid

Solubility Soluble in polar solvents

Boiling Point 90-95 °C @ 1 x 10⁻³ Torr; 326 °C @ 760 mmHg

Flash Point 150.9 °C

Density 1.004 g/cm³

Hazard Identification and Safety Precautions
N-(3-aminopropyl)caprolactam is classified as harmful and an irritant. Appropriate personal

protective equipment (PPE) should be worn at all times when handling this compound.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Protection Type Specification

Eye/Face Protection
Chemical safety goggles or face shield (EN

166).

Skin Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene). Lab coat.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, use a NIOSH-approved

respirator with an appropriate cartridge.

Handling and Storage
Proper handling and storage are essential to maintain the quality and stability of N-(3-

aminopropyl)caprolactam.

Handling
Handle in a well-ventilated chemical fume hood.

Avoid generation of dust and aerosols.
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Use non-sparking tools.

Prevent fire caused by electrostatic discharge.

Wash hands thoroughly after handling.

Storage
Condition Recommendation

Temperature 4°C

Light Protect from light

Container Store in a tightly closed, original container.

Incompatibilities

Avoid strong oxidizing agents. The amino group

may react with aldehydes, ketones, and esters.

The lactam ring can be susceptible to hydrolysis

under strong acidic or basic conditions.

Storage Location
Store in a dry, cool, and well-ventilated place.

Store locked up.

Experimental Protocols
Protocol for a General Stability Study
This protocol outlines a general procedure to assess the stability of N-(3-

aminopropyl)caprolactam under various environmental conditions.

Objective: To determine the stability of N-(3-aminopropyl)caprolactam under specified storage

conditions over a set period.

Materials:

N-(3-aminopropyl)caprolactam

Calibrated stability chambers

Appropriate analytical instrumentation (e.g., HPLC-UV, LC-MS)
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Volumetric flasks and pipettes

Suitable solvent for analysis (e.g., acetonitrile, methanol)

Procedure:

Sample Preparation:

Accurately weigh N-(3-aminopropyl)caprolactam into appropriate containers for each time

point and storage condition.

Prepare an initial (T=0) sample for immediate analysis to serve as the baseline.

Storage Conditions:

Place samples in stability chambers set to the desired conditions. Recommended long-

term and accelerated conditions are based on ICH guidelines:

Long-term: 25°C ± 2°C / 60% RH ± 5% RH

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

Include a condition based on the recommended storage: 4°C, protected from light.

Time Points:

Pull samples for analysis at predetermined time points. For an accelerated study, typical

time points are 0, 1, 3, and 6 months. For a long-term study, time points could be 0, 3, 6,

9, 12, 18, 24, and 36 months.

Analytical Method:

Develop and validate a stability-indicating analytical method (e.g., HPLC) capable of

separating the parent compound from potential degradation products.

At each time point, dissolve the stored sample in a suitable solvent to a known

concentration.
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Analyze the samples using the validated analytical method.

Data Analysis:

Quantify the amount of N-(3-aminopropyl)caprolactam remaining at each time point.

Identify and quantify any degradation products.

Assess any changes in physical appearance (e.g., color, clarity).

Determine the shelf-life based on the time it takes for the concentration of the active

substance to decrease to a predefined limit (e.g., 95% of the initial concentration).
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Safe Handling

Proper Storage

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Use in a Well-Ventilated Area
(Chemical Fume Hood)

Avoid Dust and Aerosol Generation

Wash Hands After Handling

Spill or Exposure

Store at 4°C

Protect from Light

Keep Container Tightly Closed

Store Away from Incompatible Materials

Use in Experiment / Disposal

Receiving N-(3-aminopropyl)caprolactam

Follow First Aid Procedures

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of N-(3-aminopropyl)caprolactam.
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N-(3-aminopropyl)caprolactam

Hydrolysis
(Strong Acid/Base)

Aminocaproic Acid Derivative

Potential Pathway

Oxidation
(Strong Oxidizers)

Various Oxidation Products

Potential Pathway

Click to download full resolution via product page

Caption: Potential degradation pathways for N-(3-aminopropyl)caprolactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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